Cas no 22977-35-1 (1-acetylpiperidine-3-carbonitrile)

1-Acetylpiperidine-3-carbonitrile is a versatile heterocyclic compound featuring a piperidine core functionalized with an acetyl group at the 1-position and a cyano group at the 3-position. This structure imparts unique reactivity, making it valuable as a synthetic intermediate in pharmaceutical and agrochemical applications. The electron-withdrawing cyano group enhances its utility in nucleophilic substitution and cyclization reactions, while the acetyl moiety offers opportunities for further derivatization. Its rigid piperidine scaffold contributes to stereochemical control in asymmetric synthesis. The compound exhibits good stability under standard conditions and demonstrates compatibility with a range of organic transformations. These characteristics make 1-acetylpiperidine-3-carbonitrile particularly useful for constructing complex nitrogen-containing molecules in medicinal chemistry research.
1-acetylpiperidine-3-carbonitrile structure
22977-35-1 structure
Product Name:1-acetylpiperidine-3-carbonitrile
CAS No:22977-35-1
MF:C8H12N2O
MW:152.193681716919
CID:4642284
PubChem ID:64443558
Update Time:2025-07-02

1-acetylpiperidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Piperidinecarbonitrile, 1-acetyl-
    • 1-acetylpiperidine-3-carbonitrile
    • Inchi: 1S/C8H12N2O/c1-7(11)10-4-2-3-8(5-9)6-10/h8H,2-4,6H2,1H3
    • InChI Key: MPXRPMCOUTYVJD-UHFFFAOYSA-N
    • SMILES: N1(C(C)=O)CCCC(C#N)C1

1-acetylpiperidine-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A165718-10mg
1-acetylpiperidine-3-carbonitrile
22977-35-1
10mg
$ 50.00 2022-06-08
TRC
A165718-50mg
1-acetylpiperidine-3-carbonitrile
22977-35-1
50mg
$ 185.00 2022-06-08
TRC
A165718-100mg
1-acetylpiperidine-3-carbonitrile
22977-35-1
100mg
$ 275.00 2022-06-08
Enamine
EN300-111706-0.05g
1-acetylpiperidine-3-carbonitrile
22977-35-1 95%
0.05g
$155.0 2023-10-27
Enamine
EN300-111706-0.1g
1-acetylpiperidine-3-carbonitrile
22977-35-1 95%
0.1g
$232.0 2023-10-27
Enamine
EN300-111706-0.25g
1-acetylpiperidine-3-carbonitrile
22977-35-1 95%
0.25g
$331.0 2023-10-27
Enamine
EN300-111706-0.5g
1-acetylpiperidine-3-carbonitrile
22977-35-1 95%
0.5g
$524.0 2023-10-27
Enamine
EN300-111706-1.0g
1-acetylpiperidine-3-carbonitrile
22977-35-1 95%
1g
$671.0 2023-05-03
Enamine
EN300-111706-2.5g
1-acetylpiperidine-3-carbonitrile
22977-35-1 95%
2.5g
$1315.0 2023-10-27
Enamine
EN300-111706-5.0g
1-acetylpiperidine-3-carbonitrile
22977-35-1 95%
5g
$1945.0 2023-05-03

Additional information on 1-acetylpiperidine-3-carbonitrile

Recent Advances in the Study of 22977-35-1 and 1-acetylpiperidine-3-carbonitrile in Chemical Biology and Pharmaceutical Research

The chemical compound 22977-35-1 and its derivative, 1-acetylpiperidine-3-carbonitrile, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, especially in the context of targeting specific enzymatic pathways and receptor interactions. This research brief aims to synthesize the latest findings related to these compounds, highlighting their structural properties, biological activities, and therapeutic potentials.

Recent studies have elucidated the molecular structure and physicochemical properties of 1-acetylpiperidine-3-carbonitrile, a derivative of 22977-35-1. The compound features a piperidine ring substituted with an acetyl group and a nitrile functional group, which contribute to its unique reactivity and binding affinity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize this compound, confirming its stability and purity under various experimental conditions. These structural insights are critical for understanding its interactions with biological targets.

In vitro and in vivo studies have demonstrated that 1-acetylpiperidine-3-carbonitrile exhibits promising pharmacological activities. For instance, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may modulate neurotransmitter receptors, opening avenues for its application in neurological disorders. These findings are supported by molecular docking studies, which reveal high binding affinities to specific protein targets, further validating its therapeutic potential.

The synthesis and optimization of 1-acetylpiperidine-3-carbonitrile have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and scalability, addressing previous challenges in large-scale production. Green chemistry approaches, such as the use of catalytic systems and solvent-free conditions, have been explored to enhance the sustainability of the synthesis process. These advancements are crucial for transitioning from laboratory-scale experiments to industrial applications.

Despite these promising developments, several challenges remain. The pharmacokinetic properties of 1-acetylpiperidine-3-carbonitrile, including its absorption, distribution, metabolism, and excretion (ADME), require further investigation to ensure its efficacy and safety in clinical settings. Additionally, more comprehensive toxicological studies are needed to assess potential side effects and establish safe dosage ranges. Future research should also explore the compound's mechanism of action in greater detail, leveraging omics technologies and high-throughput screening methods.

In conclusion, 22977-35-1 and its derivative, 1-acetylpiperidine-3-carbonitrile, represent a promising area of research in chemical biology and pharmaceutical sciences. Their unique structural features and biological activities make them attractive candidates for drug development, particularly in the treatment of inflammatory and neurological conditions. Continued research efforts, including structural optimization and preclinical testing, will be essential to fully realize their therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of these compounds and translating laboratory findings into clinical applications.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd